Cas no 1899233-97-6 (3-(2,4,5-trimethoxyphenyl)butan-1-amine)
3-(2,4,5-trimethoxyphenyl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(2,4,5-trimethoxyphenyl)butan-1-amine
- 1899233-97-6
- EN300-1810859
-
- Inchi: 1S/C13H21NO3/c1-9(5-6-14)10-7-12(16-3)13(17-4)8-11(10)15-2/h7-9H,5-6,14H2,1-4H3
- InChI Key: QPCJZWZCYKUIAY-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1C(C)CCN)OC)OC
Computed Properties
- Exact Mass: 239.15214353g/mol
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.7Ų
3-(2,4,5-trimethoxyphenyl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810859-0.05g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-0.1g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-0.25g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-0.5g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-1.0g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1810859-2.5g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-5.0g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 5g |
$3313.0 | 2023-06-01 | ||
| Enamine | EN300-1810859-10.0g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 10g |
$4914.0 | 2023-06-01 | ||
| Enamine | EN300-1810859-1g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1810859-5g |
3-(2,4,5-trimethoxyphenyl)butan-1-amine |
1899233-97-6 | 5g |
$2858.0 | 2023-09-19 |
3-(2,4,5-trimethoxyphenyl)butan-1-amine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(2,4,5-trimethoxyphenyl)butan-1-amine
3-(2,4,5-trimethoxyphenyl)butan-1-amine (CAS No 1899233-97-6)
The compound 3-(2,4,5-trimethoxyphenyl)butan-1-amine (CAS No 1899233-97-6) is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has gained attention due to its unique structural properties and potential bioactivity. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.
The chemical structure of 3-(2,4,5-trimethoxyphenyl)butan-1-amine consists of a butanamine backbone attached to a trimethoxy-substituted phenyl group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions in biological systems. The presence of multiple methoxy groups on the aromatic ring enhances its solubility and stability under various conditions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2,4,5-trimethoxyphenyl)butan-1-amine through optimized routes. Researchers have explored methods such as Suzuki coupling and Stille coupling to construct the molecule with high purity and yield. These techniques not only improve the scalability of production but also ensure the molecule's quality for downstream applications.
In terms of biological activity, 3-(2,4,5-trimethoxyphenyl)butan-1-amine has shown promising results in preclinical studies. It exhibits potential as a lead compound in the development of novel therapeutic agents targeting various diseases. For instance, recent research indicates that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative disorders and cardiovascular diseases.
The application of 3-(2,4,5-trimethoxyphenyl)butan-1-amine extends beyond pharmacology into material science. Its unique molecular structure makes it an ideal candidate for use in polymer synthesis and as a building block in nanotechnology. Scientists are exploring its potential as a component in self-healing materials and advanced drug delivery systems.
In conclusion, 3-(2,4,5-trimethoxyphenyl)butan-1-amine (CAS No 1899233-97-6) is a multifaceted compound with significant potential across diverse scientific domains. Its structural features and biological activity make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.
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